Cas no 2137513-74-5 (tert-butyl N-[4-hydroxy-2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)cyclohexyl]carbamate)
tert-butyl N-[4-hydroxy-2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)cyclohexyl]carbamate Chemical and Physical Properties
Names and Identifiers
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- 2137513-74-5
- tert-butyl N-[4-hydroxy-2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)cyclohexyl]carbamate
- EN300-1161973
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- Inchi: 1S/C16H25N3O4/c1-10-7-14(21)19(9-17-10)13-8-11(20)5-6-12(13)18-15(22)23-16(2,3)4/h7,9,11-13,20H,5-6,8H2,1-4H3,(H,18,22)
- InChI Key: GIBCLIUDSPKLTO-UHFFFAOYSA-N
- SMILES: OC1CCC(C(C1)N1C=NC(C)=CC1=O)NC(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 323.18450629g/mol
- Monoisotopic Mass: 323.18450629g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 536
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 91.2Ų
tert-butyl N-[4-hydroxy-2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)cyclohexyl]carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1161973-0.05g |
tert-butyl N-[4-hydroxy-2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)cyclohexyl]carbamate |
2137513-74-5 | 0.05g |
$1152.0 | 2023-05-26 | ||
| Enamine | EN300-1161973-0.1g |
tert-butyl N-[4-hydroxy-2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)cyclohexyl]carbamate |
2137513-74-5 | 0.1g |
$1207.0 | 2023-05-26 | ||
| Enamine | EN300-1161973-0.25g |
tert-butyl N-[4-hydroxy-2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)cyclohexyl]carbamate |
2137513-74-5 | 0.25g |
$1262.0 | 2023-05-26 | ||
| Enamine | EN300-1161973-0.5g |
tert-butyl N-[4-hydroxy-2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)cyclohexyl]carbamate |
2137513-74-5 | 0.5g |
$1316.0 | 2023-05-26 | ||
| Enamine | EN300-1161973-1.0g |
tert-butyl N-[4-hydroxy-2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)cyclohexyl]carbamate |
2137513-74-5 | 1g |
$1371.0 | 2023-05-26 | ||
| Enamine | EN300-1161973-2.5g |
tert-butyl N-[4-hydroxy-2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)cyclohexyl]carbamate |
2137513-74-5 | 2.5g |
$2688.0 | 2023-05-26 | ||
| Enamine | EN300-1161973-5.0g |
tert-butyl N-[4-hydroxy-2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)cyclohexyl]carbamate |
2137513-74-5 | 5g |
$3977.0 | 2023-05-26 | ||
| Enamine | EN300-1161973-10.0g |
tert-butyl N-[4-hydroxy-2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)cyclohexyl]carbamate |
2137513-74-5 | 10g |
$5897.0 | 2023-05-26 |
tert-butyl N-[4-hydroxy-2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)cyclohexyl]carbamate Related Literature
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
Additional information on tert-butyl N-[4-hydroxy-2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)cyclohexyl]carbamate
Research Update on tert-butyl N-[4-hydroxy-2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)cyclohexyl]carbamate (CAS: 2137513-74-5)
The compound tert-butyl N-[4-hydroxy-2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)cyclohexyl]carbamate (CAS: 2137513-74-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.
Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel pyrimidine derivatives, which are known for their diverse pharmacological properties. The structural features of tert-butyl N-[4-hydroxy-2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)cyclohexyl]carbamate, including the presence of a pyrimidine ring and a carbamate group, suggest its potential as a scaffold for developing inhibitors targeting specific enzymes or signaling pathways.
One of the most notable advancements in the research of this compound is its application in the development of kinase inhibitors. Kinases play a critical role in various cellular processes, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Preliminary in vitro studies have demonstrated that derivatives of tert-butyl N-[4-hydroxy-2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)cyclohexyl]carbamate exhibit promising inhibitory activity against certain kinases, with IC50 values in the nanomolar range.
In addition to its kinase inhibitory potential, recent investigations have explored the compound's utility in prodrug design. The tert-butyl carbamate group serves as a protective moiety that can be cleaved under specific physiological conditions, releasing the active drug molecule. This approach has been particularly useful in enhancing the bioavailability and stability of drug candidates, addressing some of the challenges associated with oral administration.
Further research has also delved into the compound's mechanism of action at the molecular level. Computational modeling and X-ray crystallography studies have provided insights into the binding interactions between tert-butyl N-[4-hydroxy-2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)cyclohexyl]carbamate and its target proteins. These studies have revealed key structural motifs that contribute to its high affinity and selectivity, paving the way for the rational design of more potent analogs.
Despite these promising findings, challenges remain in the development of tert-butyl N-[4-hydroxy-2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)cyclohexyl]carbamate as a therapeutic agent. Issues such as metabolic stability, toxicity, and off-target effects need to be addressed through further preclinical studies. However, the compound's versatility and potential for modification make it a valuable candidate for continued exploration in drug discovery.
In conclusion, tert-butyl N-[4-hydroxy-2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)cyclohexyl]carbamate (CAS: 2137513-74-5) represents a promising scaffold in medicinal chemistry, with applications ranging from kinase inhibition to prodrug development. Ongoing research efforts are expected to uncover additional therapeutic opportunities and optimize its pharmacological profile for clinical translation.
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